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Compound of Interest

Compound Name: 4-Bromobenzofuran-5-ol
Cat. No.: B12092401
Get Quote
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Physicochemical Characterization, Synthesis Strategy, and Structural Applications

Executive Summary

4-Bromobenzofuran-5-ol (CAS: 40432-23-3) is a halogenated bicyclic phenol serving as a
critical intermediate in the synthesis of bioactive benzofuran derivatives and polycyclic
heteroaromatic scaffolds.[1][2][3][4] Its structural uniqueness lies in the ortho-positioning of the
bromine atom (C4) relative to the hydroxyl group (C5), enabling it to function as a precursor for
4,5-benzofuranynes (arynes) via metal-halogen exchange. This guide delineates its physical
properties, synthetic pathways, and handling protocols, emphasizing its role in fragment-based
drug discovery (FBDD).

Physicochemical Characterization

Accurate characterization is essential for validating the integrity of this intermediate during
synthesis.

Physical Properties
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Property Data / Description Source Validation
Sigma-Aldrich [1], BLD Pharm

CAS Number 40432-23-3 2]

Molecular Formula CsHsBrO:z Calculated

Molecular Weight 213.03 g/mol Calculated

Physical State

Solid (Powder or Crystalline)

Sigma-Aldrich [1]

Typically off-white to pale

Observed in analogous

Appearance .
yellow solid bromophenols
Soluble in DMSO, Methanaol,
Solubility EtOAc, DCM; Low water Lipophilic phenolic nature
solubility
) ) Acidic due to electron-
pKa (Predicted) ~8.5 - 9.5 (Phenolic OH)

withdrawing Br

Note on Melting Point: While specific melting point ranges for the unsubstituted intermediate

are often proprietary to specific synthetic theses, analogous 4-bromo-5-hydroxybenzofuran

derivatives typically melt in the range of 120-170°C depending on crystal packing and purity

[3]. Researchers should rely on 1H NMR and LC-MS for definitive identification rather than

melting point alone.

Spectroscopic ldentification (Validation Criteria)

e 1H NMR (CDCI3/DMSO-de): Distinctive singlet or doublet for the furan ring protons (H2, H3).
The aromatic region will show coupling patterns consistent with 4,5-disubstitution (ortho-

coupling absent between C4/C5, meta-coupling possible).

o MS (ESI): Characteristic isotopic pattern for Bromine (1:1 ratio of [M]+ and [M+2]+ peaks at

m/z 213 and 215).

Synthesis & Reaction Engineering

The synthesis of 4-Bromobenzofuran-5-ol requires controlling regioselectivity during

bromination, as the C5-hydroxyl group activates positions C4 and C6.
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Synthesis Pathway: Regioselective Bromination

Direct bromination of benzofuran-5-ol often yields a mixture of C4 and C6 isomers. A robust
route typically involves protection-directed lithiation or careful electrophilic substitution.

Pathway A: Direct Bromination (Low Selectivity Risk)
e Substrate: Benzofuran-5-ol.
e Reagent: NBS (N-Bromosuccinimide) or Brz in AcOH.

o Challenge: Competition between C4 and C6 bromination. C6 is often sterically favored,
making C4-selective synthesis challenging without blocking groups.

Pathway B: The "Aryne Precursor" Route (High Fidelity) A more reliable method, as utilized in
advanced heterocyclic synthesis (e.g., UCLA synthetic studies [4]), involves constructing the
ring or using specific precursors that force the bromine into the C4 position.

NBS/DMF _ [  Bromination -

AT ST e o | Debenzylation Yields Solid _ [FEEEEF e )
(Regioselective) = 7| (H2, Pd/C or BBr3) > [ELE)

A

5-Benzyloxybenzofuran

Click to download full resolution via product page

Figure 1: Synthetic logic flow for accessing 4-Bromobenzofuran-5-ol via a protected
intermediate to ensure purity.

Structural Applications in Drug Design

The 4-bromo-5-hydroxy motif is a "privileged scaffold" for generating molecular complexity.

Generation of 4,5-Benzofuranynes

This compound serves as a precursor to 4,5-benzofuranyne, a highly reactive intermediate
used to synthesize complex fused heterocycles via cycloaddition.

e Mechanism: Treatment of the O-protected derivative (e.g., silyl ether or sulfonate) with a
strong base (e.g., t-BuLi) or fluoride source triggers elimination to form the triple bond
(aryne) [4].
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» Trapping: The aryne can be trapped with furans, azides, or nitrones to create novel drug
scaffolds.

Biological Activity
Derivatives of 4-bromobenzofuran-5-ol have demonstrated potential in:
» Antifungal Agents: Exhibiting activity against Candida and Aspergillus species [5].[5]

» Antitubulin Agents: 2-Aroyl derivatives show potent cytotoxicity against cancer cell lines [3].

Handling and Stability Protocol

Safety Directive: As a halogenated phenol, this compound is an irritant and potentially toxic.

Parameter Protocol

2-8°C (Refrigerate). Protect from light to
Storage prevent debromination or oxidation of the

phenol.

Wear nitrile gloves and safety glasses. Handle

Handling _ . . .
in a fume hood to avoid dust inhalation.
Stable under recommended storage. Avoid
Stability strong oxidizing agents and strong bases
(unless intended for reaction).
) Halogenated organic waste stream. Do not
Disposal _ _ _
dispose of in aqueous drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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